Cas no 299963-03-4 (1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis-)

• Product Name: 1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis-
• CAS No: 299963-03-4
• MF: C₁₂H₁₂N₁₀
• MW: 296.290678977966
• CID: 1440574
• Update Time: 2024-08-15

1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis-
• 1,3,5-Triazine-2,4-diamine, N,N''-1,3-phenylenebis- (9CI)

• Inchi： 1S/C12H12N10/c13-9-15-5-17-11(21-9)19-7-2-1-3-8(4-7)20-12-18-6-16-10(14)22-12/h1-6H,(H3,13,15,17,19,21)(H3,14,16,18,20,22)
• InChI Key： GEWMKUHOKVGJEQ-UHFFFAOYSA-N
• SMILES： C1(NC2=NC(N)=NC=N2)=CC=CC(NC2=NC(N)=NC=N2)=C1

Computed Properties

• Exact Mass: 296.125
• Monoisotopic Mass: 296.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153A^2

Experimental Properties

• Density: 1.597±0.06 g/cm3(Predicted)
• Boiling Point: 688.7±65.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)